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Compound of Interest

3-(Bromomethyl)-4-
Compound Name:
fluorobenzonitrile

cat. No.: B1285622

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 3-
(Bromomethyl)-4-fluorobenzonitrile (CAS No. 856935-35-8). Adherence to these procedures
is critical to ensure personal safety and proper management of this hazardous chemical.

Emergency Contact Information:

Contact Phone Number

Immediately call a POISON
CENTER/doctor/physician/first aider.[1]

Poison Center

Fire Department Local Emergency Services (e.g., 911)

Safety Officer [Insert Institution-Specific Contact]

Hazard Identification and Immediate Precautions

3-(Bromomethyl)-4-fluorobenzonitrile is a corrosive solid that can cause severe skin burns
and eye damage. It may also be corrosive to metals.[1]

Primary Hazards:
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Hazard Class

GHS Classification

Skin Corrosion/Irritation

Category 1B[1]

Serious Eye Damage/Irritation

Category 1[1]

Corrosive to Metals

Category 1[1]

First Aid Measures:

Exposure Route

Immediate Action

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Immediately call a
POISON CENTER or doctor.[1]

Skin Contact

Take off immediately all contaminated clothing.
Rinse skin with water or shower. Wash

contaminated clothing before reuse.[1]

Ingestion

Rinse mouth. Do NOT induce vomiting.[1]

Inhalation

Remove person to fresh air and keep

comfortable for breathing.[1]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling this compound.[2] Nitrile gloves are

recommended for their chemical resistance.[3][4][5]
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Protection Type

Minimum Requirement

Recommended for High-
Risk Operations

ANSI-approved safety goggles

Full-face shield worn over

Eye/Face o )
with side shields.[2] safety goggles.[2]
Chemical-resistant nitrile ) ]

) ) Double-gloving with
Hand gloves (inspect prior to use).[2] ) )
appropriate material.[2][6]

[61[7]

Bod Laboratory coat, long pants, Flame-resistant lab coat for

ody

and closed-toe/heel shoes.[2]

flammable compounds.[2]

Respiratory

Use only outdoors or in a well-
ventilated area.[8] In case of
inadequate ventilation, wear

respiratory protection.[9]

A NIOSH/MSHA or European
Standard EN 149 approved
full-facepiece airline respirator
in positive pressure mode with
emergency escape provisions
may be necessary for large
spills or in poorly ventilated

areas.[9]

Handling and Operational Plan

All work with 3-(Bromomethyl)-4-fluorobenzonitrile that may produce dust or aerosols should

be conducted within a certified laboratory chemical fume hood.[2]

Experimental Protocol: Safe Weighing and Handling

e Preparation:

o Ensure the chemical fume hood is clean and operational.[6]

o Assemble all necessary equipment (analytical balance, weigh paper, spatula, reaction

vessel, and labeled waste containers).[6]

e Donning PPE:
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o Put on all required PPE as specified in the table above, including a lab coat, safety
goggles, and nitrile gloves.[2][6]

e Reagent Handling:

o

Working inside the fume hood, carefully weigh the desired amount of 3-(Bromomethyl)-4-
fluorobenzonitrile.

[¢]

Use a spatula for transfers to minimize dust generation.

[e]

If preparing a solution, slowly add the solid to the solvent.

o

Keep containers tightly closed when not in use.[8]
e Post-Handling:
o Decontaminate all glassware and the work surface.[2]
o Properly doff PPE, avoiding contact with the outer surfaces of gloves.[2]

o Wash hands thoroughly with soap and water.[2]

Storage:
Storage Condition Requirement
) Store in a cool, dry, well-ventilated area.[2]
Location
Store locked up.[1][8]
] Keep only in original, tightly sealed, chemically
Containers ] i
resistant packaging.[1][2]
Keep away from incompatible substances such
Incompatibilities as acids, bleach, peroxides, and other oxidizing

agents.[10]

Disposal Plan
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All waste materials containing 3-(Bromomethyl)-4-fluorobenzonitrile must be treated as
hazardous waste.[6] This compound is a halogenated organic waste.[11]

Waste Segregation and Disposal:

Waste Type Disposal Procedure

Collect unused compound and contaminated
disposables (e.g., gloves, weigh paper) in a

Solid Waste designated, sealed, and clearly labeled
hazardous waste container for halogenated
organic solids.[2][6][12]

Aqueous solutions containing this compound
should be collected as hazardous waste.[2]

Liquid Waste Organic solvent solutions should be collected in
a separate, labeled container for halogenated
organic waste.[10][11][13]

Empty containers should be rinsed three times

with a suitable solvent. The rinsate must be
Container Disposal collected as hazardous liquid waste.[6] The

rinsed container can then be disposed of

according to institutional guidelines.[6]

Disposal Workflow:
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Caption: Waste Disposal Workflow for 3-(Bromomethyl)-4-fluorobenzonitrile.

This document is intended as a guide and should be supplemented by a thorough review of the
full Safety Data Sheet (SDS) and institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for 3-
(Bromomethyl)-4-fluorobenzonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1285622#personal-protective-equipment-for-
handling-3-bromomethyl-4-fluorobenzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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